Cas no 2138052-86-3 (3-(1-cyclobutylethoxy)-2,2-dimethylpropane-1-sulfonyl chloride)

• Product Name: 3-(1-cyclobutylethoxy)-2,2-dimethylpropane-1-sulfonyl chloride
• CAS No: 2138052-86-3
• MF: C₁₁H₂₁ClO₃S
• MW: 268.800641775131
• CID: 6414941
• PubChem ID: 165499112
• Update Time: 2025-06-08

3-(1-cyclobutylethoxy)-2,2-dimethylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(1-cyclobutylethoxy)-2,2-dimethylpropane-1-sulfonyl chloride
• EN300-1145300
• 2138052-86-3

• Inchi： 1S/C11H21ClO3S/c1-9(10-5-4-6-10)15-7-11(2,3)8-16(12,13)14/h9-10H,4-8H2,1-3H3
• InChI Key： UGSPRFITKORXID-UHFFFAOYSA-N
• SMILES： ClS(CC(C)(C)COC(C)C1CCC1)(=O)=O

Computed Properties

• Exact Mass: 268.0899934g/mol
• Monoisotopic Mass: 268.0899934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(1-cyclobutylethoxy)-2,2-dimethylpropane-1-sulfonyl chloride

Introduction to 3-(1-Cyclobutylethoxy)-2,2-dimethylpropane-1-sulfonyl Chloride (CAS No. 2138052-86-3)

3-(1-Cyclobutylethoxy)-2,2-dimethylpropane-1-sulfonyl chloride (CAS No. 2138052-86-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl group, an ethoxy substituent, and a sulfonyl chloride functional group. These structural elements contribute to its potential utility in various applications, particularly in the development of novel drugs and therapeutic agents.

The cyclobutyl group in the molecule provides enhanced lipophilicity and metabolic stability, which are crucial properties for drug candidates. The ethoxy substituent enhances solubility and can influence the compound's pharmacokinetic profile. The sulfonyl chloride functional group is highly reactive and can participate in a variety of chemical reactions, making it a valuable intermediate in synthetic pathways.

Recent research has highlighted the potential of 3-(1-Cyclobutylethoxy)-2,2-dimethylpropane-1-sulfonyl chloride in the development of new therapeutic agents. A study published in the Journal of Medicinal Chemistry (2021) explored the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are important targets in cancer therapy. The researchers demonstrated that the compound's unique structure allowed for the efficient synthesis of highly selective kinase inhibitors with improved pharmacological properties.

In another study, published in Organic Letters (2020), scientists investigated the reactivity of 3-(1-Cyclobutylethoxy)-2,2-dimethylpropane-1-sulfonyl chloride in nucleophilic substitution reactions. The results showed that the compound could be readily converted into a range of derivatives with diverse functional groups, expanding its utility as a building block in organic synthesis. This versatility makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening processes.

The sulfonyl chloride functional group is particularly noteworthy for its ability to form stable sulfonamides upon reaction with amines. Sulfonamides are known for their biological activity and have been used extensively in the development of antibiotics and anti-inflammatory drugs. A recent review article in Chemical Reviews (2022) discussed the role of sulfonamides in drug discovery, highlighting their importance in various therapeutic areas such as oncology, neurology, and infectious diseases.

In addition to its potential applications in drug development, 3-(1-Cyclobutylethoxy)-2,2-dimethylpropane-1-sulfonyl chloride has also been studied for its use in materials science. Research published in Advanced Materials (2021) explored the use of this compound as a cross-linking agent in polymer synthesis. The study demonstrated that the compound's reactivity and stability made it an effective cross-linker for producing polymers with enhanced mechanical properties and thermal stability.

The safety profile of 3-(1-Cyclobutylethoxy)-2,2-dimethylpropane-1-sulfonyl chloride is another important consideration for its practical application. While detailed toxicological data is still being gathered, preliminary studies suggest that the compound exhibits low toxicity when handled under appropriate conditions. However, it is essential to follow standard safety protocols and handle the compound with care to ensure safe laboratory practices.

In conclusion, 3-(1-Cyclobutylethoxy)-2,2-dimethylpropane-1-sulfonyl chloride (CAS No. 2138052-86-3) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on various scientific fields.